4-(1-Aminoethyl)-2-methylbenzonitrile;hydrochloride
Overview
Description
4-(1-Aminoethyl)-2-methylbenzonitrile; hydrochloride, also known as 4-(2-Aminoethyl)-2-methylbenzonitrile hydrochloride or 2-(4-Aminoethyl)-o-tolunitrile hydrochloride, is a chemical compound that has been widely studied for its potential therapeutic applications. This compound is a derivative of benzylamine and is commonly used in scientific research to investigate its mechanism of action and physiological effects.
Scientific Research Applications
Flame Retardancy in Polymers
The development of efficient flame retardants (FRs) is crucial for enhancing the fire safety of polymers. Supramolecular flame retardants (SFRs) based on non-covalent bonds have gained attention due to their environmental compatibility and multifunctionality . EN300-27703597 can be incorporated into polymer matrices to improve flame retardancy. It forms supramolecular assemblies that hinder heat transfer and increase residual carbon content, thus reducing flammability .
Organic Synthesis: Intermediate for (S)-4-(1-Aminoethyl)phenol
EN300-27703597 serves as an intermediate in organic synthesis, specifically for the production of (S)-4-(1-Aminoethyl)phenol. This compound finds applications in pharmaceuticals, fine chemicals, and materials science .
Asymmetric Reductive Amination
Researchers have modified enzymes to enable asymmetric reductive amination of 4-hydroxy-2-butanone, yielding ®-3-amino-1-butanol. EN300-27703597 may play a role in such molecular modifications, expanding its applications in biocatalysis and chiral synthesis .
Safety and Hazards
The safety data sheet for a similar compound, “Benzenemethanol, 4-[(1R)-1-aminoethyl]-”, suggests that it may cause skin and eye irritation, and may be harmful if swallowed . It’s recommended to avoid dust formation, avoid breathing mist, gas or vapours, avoid contacting with skin and eye, and to use personal protective equipment .
properties
IUPAC Name |
4-(1-aminoethyl)-2-methylbenzonitrile;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2.ClH/c1-7-5-9(8(2)12)3-4-10(7)6-11;/h3-5,8H,12H2,1-2H3;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XGTWSLPFMCQNMS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C(C)N)C#N.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13ClN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.67 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(1-Aminoethyl)-2-methylbenzonitrile;hydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[1-(2,5-Dimethylfuran-3-carbonyl)azetidin-3-yl]-6-(2-methoxyphenyl)pyridazin-3-one](/img/structure/B2578537.png)
![N-(2-(dimethylamino)ethyl)-N-(6-methoxybenzo[d]thiazol-2-yl)-5-methylisoxazole-3-carboxamide hydrochloride](/img/structure/B2578538.png)
![N-(2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-3,3-dimethylbutanamide](/img/structure/B2578539.png)
![N-[1-(4-Fluorophenyl)prop-2-ynyl]but-2-ynamide](/img/structure/B2578550.png)
![6-(4-([1,1'-biphenyl]-4-ylsulfonyl)piperazin-1-yl)-N-((tetrahydrofuran-2-yl)methyl)pyridazin-3-amine](/img/structure/B2578551.png)
![4-ethoxy-N-(2-(2-(o-tolyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)benzenesulfonamide](/img/structure/B2578553.png)
![3-chloro-N-(4-fluorobenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)benzamide](/img/structure/B2578557.png)